Cas no 1125398-71-1 (4-(Methoxymethyl)pyridin-2-amine)

• Product Name: 4-(Methoxymethyl)pyridin-2-amine
• CAS No: 1125398-71-1
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• MDL: MFCD16765578
• CID: 2118400
• PubChem ID: 62463883
• Update Time: 2025-05-20

4-(Methoxymethyl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(methoxymethyl)-2-Pyridinamine
• 4-(methoxymethyl)pyridin-2-amine
• 2-pyridinamine,4-(methoxymethyl)-
• 2-Pyridinamine, 4-(methoxymethyl)-
• Z2467454621
• 4-(Methoxymethyl)pyridin-2-amine

• MDL： MFCD16765578
• Inchi： 1S/C7H10N2O/c1-10-5-6-2-3-9-7(8)4-6/h2-4H,5H2,1H3,(H2,8,9)
• InChI Key： VBCMRXVAYRDSQH-UHFFFAOYSA-N
• SMILES： O(C)CC1C=CN=C(C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 97.6
• XLogP3: -0.2
• Topological Polar Surface Area: 48.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 4-(Methoxymethyl)pyridin-2-amine

Comprehensive Overview of 4-(Methoxymethyl)pyridin-2-amine (CAS No. 1125398-71-1): Properties, Applications, and Industry Insights

4-(Methoxymethyl)pyridin-2-amine (CAS No. 1125398-71-1) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. This pyridine derivative, characterized by a methoxymethyl substituent at the 4-position and an amino group at the 2-position, serves as a versatile building block for synthesizing bioactive molecules. Its molecular formula, C₇H₁₀N₂O, and moderate polarity make it soluble in common organic solvents like ethanol and dimethyl sulfoxide (DMSO), facilitating its use in cross-coupling reactions and heterocyclic chemistry.

Recent studies highlight the compound’s role in developing kinase inhibitors and antiviral agents, aligning with the growing demand for targeted therapies. Researchers are particularly interested in its potential to modulate protein-protein interactions, a hot topic in drug discovery forums. The methoxymethyl group enhances metabolic stability, addressing a common challenge in optimizing lead compounds for clinical use. Analytical techniques such as HPLC and LC-MS are typically employed to validate its purity, which is critical for high-throughput screening applications.

From an industrial perspective, 4-(Methoxymethyl)pyridin-2-amine is synthesized via nucleophilic substitution or reductive amination, with yields optimized through catalyst systems like palladium on carbon. Suppliers emphasize its storage under inert conditions to prevent degradation, a detail frequently queried in chemical procurement discussions. The compound’s structure-activity relationship (SAR) is also a focus area, as minor modifications can significantly alter its pharmacokinetic profile.

Environmental and regulatory considerations are increasingly shaping its applications. The compound’s low ecotoxicity aligns with green chemistry principles, a trending topic in sustainable synthesis. Notably, it avoids classification as a hazardous substance under major regulatory frameworks (e.g., REACH), making it attractive for scale-up processes. Patent analyses reveal its inclusion in bioconjugation strategies for antibody-drug conjugates (ADCs), reflecting broader industry shifts toward precision medicine.

Emerging trends in AI-driven molecular design have spurred interest in 4-(Methoxymethyl)pyridin-2-amine as a scaffold for virtual screening. Computational models predict its compatibility with enzymatic targets, reducing trial-and-error in lab settings. This synergy between computational chemistry and experimental validation is frequently cited in research publications and grant proposals, underscoring its interdisciplinary relevance.

In summary, 4-(Methoxymethyl)pyridin-2-amine (CAS No. 1125398-71-1) exemplifies the intersection of synthetic utility and therapeutic potential. Its adaptability to catalysis, medicinal chemistry, and material science ensures sustained demand, while its compliance with safety standards positions it favorably for future innovations. As the scientific community prioritizes molecular diversity, this compound is poised to remain a keystone intermediate in cutting-edge research.